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Compound of Interest

Compound Name: Phenol, 2-(1H-benzimidazol-2-yl)-

Cat. No.: B057587 Get Quote

For immediate reference, Phenol, 2-(1H-benzimidazol-2-yl)- must be managed as hazardous

chemical waste. Under no circumstances should this compound be disposed of in general

laboratory trash or down the drain. This guide provides detailed procedures for the safe

handling and disposal of Phenol, 2-(1H-benzimidazol-2-yl)-, a compound of interest for

researchers, scientists, and drug development professionals. Adherence to these protocols is

essential for ensuring personnel safety and environmental compliance.

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for Phenol, 2-(1H-benzimidazol-2-yl)- is not readily

available, data from structurally similar compounds, such as phenol and benzimidazole

derivatives, necessitate a cautious approach.[1][2] Phenol is known to be toxic and corrosive,

causing severe skin burns and eye damage.[3][4][5][6] Benzimidazole derivatives may also

pose hazards such as skin, eye, and respiratory irritation.[1][2]

Known and Potential Hazards:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][4]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][3][6]

Eye Damage/Irritation: Poses a risk of serious eye damage.[1][3][6]

Mutagenicity: Suspected of causing genetic defects.[4][6]
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Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[4][6]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE):

Before handling Phenol, 2-(1H-benzimidazol-2-yl)-, all personnel must be equipped with the

following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, butyl rubber, or neoprene).[1][7]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][3]

Lab Coat: A standard laboratory coat, fully buttoned.[7]

Respiratory Protection: If handling fine powders or if there is a risk of aerosolization, a

NIOSH-approved respirator is recommended.[2]

Quantitative Hazard Classification
For clarity, the hazard classifications for closely related compounds are summarized below,

based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard
Classification

Category GHS Code Description

Acute Toxicity, Oral Category 3/4 H301/H302
Toxic or harmful if

swallowed.[1][4][6]

Acute Toxicity, Dermal Category 3/4 H311/H312

Toxic or harmful in

contact with skin.[1][4]

[6]

Acute Toxicity,

Inhalation
Category 3 H331 Toxic if inhaled.[4][6]

Skin

Corrosion/Irritation
Category 1B/2 H314/H315

Causes severe skin

burns and eye

damage or causes

skin irritation.[1][4][6]

Serious Eye

Damage/Irritation
Category 1/2 H318/H319

Causes serious eye

damage or causes

serious eye irritation.

[1][4][6]

Germ Cell

Mutagenicity
Category 2 H341

Suspected of causing

genetic defects.[4][6]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2 H373

May cause damage to

organs through

prolonged or repeated

exposure.[4][6]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 2 H411

Toxic to aquatic life

with long lasting

effects.[4]

Disposal Procedures: A Step-by-Step Protocol
1. Waste Segregation and Collection:

Proper segregation of chemical waste is paramount to prevent dangerous reactions.[2]
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Solid Waste: Collect dry chemical waste, including contaminated gloves, weigh boats, and

paper towels, in a designated, leak-proof, and clearly labeled hazardous waste container.[2]

[8] Avoid generating dust.[2]

Liquid Waste: Collect all liquid waste containing Phenol, 2-(1H-benzimidazol-2-yl)-,
including unused solutions and solvent rinses, in a dedicated, leak-proof, and clearly labeled

hazardous waste container.[9] The container must be made of a compatible material.[1]

Never dispose of liquid waste down the drain.[10][11]

Original Containers: If possible, unused or excess product should be disposed of in its

original container.[2]

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

puncture-resistant sharps container.[8]

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Phenol, 2-(1H-benzimidazol-2-yl)-".[1][2] The label should also include the

approximate concentration and the date the waste was first added.[1]

3. On-site Storage:

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area, away from incompatible materials.[1][2] Keep containers tightly closed

when not in use.[4][7]

4. Final Disposal:

The final disposal of Phenol, 2-(1H-benzimidazol-2-yl)- must be conducted by a licensed

hazardous waste disposal company.[2][10] Contact your institution's Environmental Health and

Safety (EHS) department to arrange for a scheduled waste pickup.[2]

5. Decontamination of Empty Containers:

Empty containers that held the chemical must also be treated as hazardous waste unless

properly decontaminated.[1]
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Triple Rinsing: The container should be triple-rinsed with a suitable solvent (e.g., ethanol or

isopropanol).

Rinsate Collection: The rinsate from this process is also considered hazardous waste and

must be collected in a designated hazardous waste container for proper disposal.[1]

Disposal of Rinsed Containers: Once triple-rinsed, the container can often be disposed of as

non-hazardous waste. However, it is crucial to puncture the container to prevent reuse.[1]

Always confirm your institution's specific policies on empty container disposal.

Spill Response
In the event of a spill, secure and ventilate the area.[3] For small spills, absorb the material with

an inert absorbent such as sand or vermiculite.[10][12] Carefully collect the absorbed material

and place it in a closed, labeled container for disposal as hazardous waste.[8][10] For larger

spills, or if you are uncomfortable with the cleanup, contact your institution's EHS department

immediately.[3][13]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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